Cas no 89532-46-7 (6-(aminomethyl)pyridin-3-ol)

• Product Name: 6-(aminomethyl)pyridin-3-ol
• CAS No: 89532-46-7
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD16249571
• CID: 1942395
• PubChem ID: 55290766
• Update Time: 2025-04-21

6-(aminomethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-3-pyridinol
• 2-AMINOBENZO[D]THIAZOL-5-OL
• 5-Benzothiazolol, 2-amino-
• 2-Amino-5-hydroxy-1,3-benzothiazole
• 5-hydroxy-2-aminobenzothiazole
• 2-Amino-5-hydroxybenzothiazole
• BEN786
• CTK8B6654
• 5-hydroxy-1,3-benzothiazol-2-amine
• 2-Amino-5-hydroxy-benzthiazol
• 6-aminomethyl-pyridin-3-ol
• AGN-PC-000O68
• 2-amino-benzothiazol-5-ol
• 5-Hydroxy-2-aminomethyl-pyridin
• 5-hydroxy-2-amino-benzothiazole
• 6-(aminomethyl)pyridin-3-ol
• 89532-46-7
• 2-(AMINOMETHYL)-5-HYDROXYPYRIDINE
• MFCD16249571
• MB14856
• AKOS006364388
• SCHEMBL12155083
• DB-107860
• EN300-1717792

• MDL： MFCD16249571
• Inchi： 1S/C6H8N2O/c7-3-5-1-2-6(9)4-8-5/h1-2,4,9H,3,7H2
• InChI Key： LOSPQOIONHJXIF-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C=C1)CN

Computed Properties

• Exact Mass: 124.063662883Da
• Monoisotopic Mass: 124.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines